(2-Chloroethyl)(2,2,2-trifluoroethyl)amine

• Molecular Formula: C4H7ClF3N
• Molecular Weight: 161.55 g/mol
• IUPAC Name: N-(2-chloroethyl)-2,2,2-trifluoroethanamine
• InChI: InChI=1S/C4H7ClF3N/c5-1-2-9-3-4(6,7)8/h9H,1-3H2
• InChI Key: RJTFDHIXNDQMFP-UHFFFAOYSA-N
• Canonical SMILES: C(CCl)NCC(F)(F)F

Description

(2-Chloroethyl)(2,2,2-trifluoroethyl)amine is a useful research compound. Its molecular formula is C4H7ClF3N and its molecular weight is 161.55 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a 500-mL round-bottom flask, was placed a solution of N-(2-chloroethyl)-2,2,2-trifluoroacetamide (17.6 g, 100.26 mmol, 1.00 equiv) in tetrahydrofuran (50 mL). This was followed by the addition of BH3.THF (200 mL) dropwise with stirring. The resulting solution was heated to reflux overnight in an oil bath. The resulting mixture was concentrated under vacuum. The resulting solution was diluted with 200 mL of H2O. The resulting solution was extracted with 3×100 mL of ethyl acetate and the organic layers combined and dried over anhydrous sodium sulfate and concentrated under vacuum. This resulted in 15 g (crude) of (2-chloroethyl)(2,2,2-trifluoroethyl)amine as yellow oil. (ES, m/z): 163 [M+H]+